4-Ethynyl-4-hydroxycyclohexan-1-one

4-Ethynyl-4-hydroxycyclohexan-1-one (CAS: 70097-77-7) is a trifunctional cyclic building block featuring a reactive ketone, a terminal alkyne, and a tertiary alcohol. In pharmaceutical and materials procurement, it is primarily valued as an advanced intermediate that bypasses the multi-step Grignard and deprotection sequences typically required when starting from basic cyclohexanedione acetals [1]. Its specific substitution pattern allows for orthogonal reactivity: the ketone readily undergoes chemoselective reductive amination, the alkyne is primed for cross-coupling or click chemistry, and the tertiary alcohol serves as a critical directing or leaving group for downstream dehydration to conjugated enynes [1]. Furthermore, its solid-state structure is stabilized by cooperative hydrogen bonding, ensuring reliable handling and shelf stability during industrial scale-up [2].

Substituting 4-ethynyl-4-hydroxycyclohexan-1-one with simpler analogs like 1,4-cyclohexanedione or 4-ethynylcyclohexanone fundamentally disrupts targeted synthetic pathways. Unprotected 1,4-cyclohexanedione introduces severe chemoselectivity issues during amination, often resulting in complex bis-aminated mixtures that require costly chromatographic separation. Conversely, while 4-ethynylcyclohexanone provides the alkyne handle, it lacks the essential C4-hydroxyl group. This hydroxyl is strictly required as a leaving group for subsequent dehydration steps (e.g., via Appel-type conditions) to generate the conjugated enyne moieties critical for atypical catechol bioisosteres [1]. Attempting to build this trifunctional motif from upstream acetals necessitates hazardous Grignard reagents and harsh acidic deprotection (80% formic acid), making the direct procurement of 4-ethynyl-4-hydroxycyclohexan-1-one the most efficient choice for scalable manufacturing [1].

Eliminating Hazardous Grignard and Deprotection Steps

For the synthesis of enyne-based receptor agonists, starting from the baseline precursor 1,4-cyclohexanedione monoethylene acetal requires a highly reactive Grignard addition followed by harsh deprotection using 80% formic acid and copper sulfate [1]. Procuring 4-ethynyl-4-hydroxycyclohexan-1-one directly bypasses these steps, providing a ready-to-use ketone that undergoes immediate reductive amination, streamlining the route to the target amino alcohol.

Procuring the advanced intermediate reduces hazardous reagent use and shortens the critical path in medicinal chemistry campaigns.

Chemoselective Mono-Amination vs. Bis-Amination

When synthesizing functionalized cyclohexylamines, using unprotected 1,4-cyclohexanedione leads to poor chemoselectivity and bis-amination byproducts. In contrast, 4-ethynyl-4-hydroxycyclohexan-1-one presents a single reactive ketone center, enabling highly selective mono-reductive amination with primary amines (e.g., propylamine) using sodium triacetoxyborohydride, yielding the corresponding amino alcohol cleanly [1].

Ensures high-purity mono-amine intermediates without the need for complex statistical reaction mixtures or extensive chromatographic separation.

Structural Requirement for Enyne Dehydration

The synthesis of atypical catechol-simulating moieties requires a conjugated enyne system. While 4-ethynylcyclohexanone possesses the alkyne, it lacks the necessary leaving group. 4-Ethynyl-4-hydroxycyclohexan-1-one provides the critical C4-tertiary alcohol, which, after amination, undergoes targeted dehydration (using PPh3/I2/imidazole) to form the essential cyclohexenyl double bond in 52% overall yield [1].

The specific presence of the tertiary alcohol is non-negotiable for downstream conversion into conjugated enyne bioisosteres.

Solid-State Stability and Hydrogen Bonding

Unlike liquid or highly volatile low-molecular-weight cyclic ketones, 4-ethynyl-4-hydroxycyclohexan-1-one benefits from a robust crystalline network. Crystallographic studies demonstrate that the molecule forms strong, cooperative O—H⋯O hydrogen bonds in the solid state, mediating a stable supramolecular structure [1]. This provides superior handling characteristics and shelf-life compared to non-hydrogen-bonding analogs like 4-ethynylcyclohexanone.

Improved solid-state stability simplifies storage, weighing, and batch-to-batch reproducibility in industrial procurement.

Dopamine D2/D3 Receptor Agonist Synthesis

The compound is the premier starting material for synthesizing functionally selective D2/D3 receptor agonists. Its structure allows for reductive amination followed by targeted dehydration to form the conjugated enyne moiety, which acts as an atypical catechol bioisostere [1].

Orthogonal Click Chemistry Linkers

Due to the presence of both a terminal alkyne and a reactive ketone, this compound is highly suited for developing bifunctional linkers. The ketone can be conjugated to amine-bearing biomolecules via reductive amination, while the alkyne remains available for copper-catalyzed azide-alkyne cycloaddition (CuAAC) [1].

Advanced Intermediate Manufacturing

For contract manufacturing organizations (CMOs), procuring this specific compound eliminates the need to handle hazardous ethynylmagnesium bromide and highly corrosive 80% formic acid at scale, significantly improving the safety and throughput of producing complex functionalized cyclohexylamines [1].